2-({2-[(Cyclohexylmethyl)amino]ethyl}amino)ethanol

• Molecular Formula: C11H24N2O
• Molecular Weight: 200.32 g/mol
• IUPAC Name: 2-[2-(cyclohexylmethylamino)ethylamino]ethanol
• InChI: InChI=1S/C11H24N2O/c14-9-8-12-6-7-13-10-11-4-2-1-3-5-11/h11-14H,1-10H2
• InChI Key: XOTBUBLVEBAKEU-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)CNCCNCCO

Description

2-({2-[(Cyclohexylmethyl)amino]ethyl}amino)ethanol, also known as CHEA, is a chemical compound that has been studied extensively for its potential use in scientific research. CHEA is a derivative of ethylenediamine and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2-({2-[(Cyclohexylmethyl)amino]ethyl}amino)ethanol is not fully understood, but it is believed to act as a GABA-A receptor modulator. GABA-A receptors are involved in the regulation of anxiety and mood, and modulation of these receptors is thought to be responsible for the anxiolytic and antidepressant effects of 2-({2-[(Cyclohexylmethyl)amino]ethyl}amino)ethanol.
Biochemical and Physiological Effects:
In addition to its effects on anxiety and mood, 2-({2-[(Cyclohexylmethyl)amino]ethyl}amino)ethanol has been shown to have a variety of other biochemical and physiological effects. It has been shown to increase dopamine levels in the brain, which may contribute to its potential use in the treatment of alcohol addiction. It has also been shown to have anti-inflammatory effects, which may make it useful in the treatment of inflammatory conditions.

Advantages and Limitations for Lab Experiments

One advantage of using 2-({2-[(Cyclohexylmethyl)amino]ethyl}amino)ethanol in lab experiments is that it is relatively easy to synthesize and is readily available. It has also been shown to have low toxicity, which makes it a relatively safe compound to work with. However, one limitation of using 2-({2-[(Cyclohexylmethyl)amino]ethyl}amino)ethanol is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 2-({2-[(Cyclohexylmethyl)amino]ethyl}amino)ethanol. One area of interest is in the development of new drugs based on the structure of 2-({2-[(Cyclohexylmethyl)amino]ethyl}amino)ethanol. Another area of interest is in further investigating its potential use in the treatment of alcohol addiction and other psychiatric disorders. Additionally, more research is needed to fully understand the mechanism of action of 2-({2-[(Cyclohexylmethyl)amino]ethyl}amino)ethanol and its effects on various biochemical and physiological pathways.

Synthesis Methods

2-({2-[(Cyclohexylmethyl)amino]ethyl}amino)ethanol can be synthesized through a multi-step process starting with the reaction of ethylenediamine with cyclohexylmethyl chloride to form N-cyclohexylmethyl ethylenediamine. This compound is then reacted with ethylene oxide to form 2-({2-[(Cyclohexylmethyl)amino]ethyl}amino)ethanol. The synthesis of 2-({2-[(Cyclohexylmethyl)amino]ethyl}amino)ethanol is relatively straightforward and can be carried out using standard laboratory techniques.

Scientific Research Applications

2-({2-[(Cyclohexylmethyl)amino]ethyl}amino)ethanol has been studied for its potential use in a variety of scientific research applications. One area of interest is in the field of neuroscience, where 2-({2-[(Cyclohexylmethyl)amino]ethyl}amino)ethanol has been shown to have anxiolytic and antidepressant effects. It has also been studied for its potential use in the treatment of alcohol addiction, as it has been shown to reduce alcohol consumption in animal models.